Cas no 6292-94-0 (3-(2-hydroxyphenyl)formamidopropanoic Acid)

• Product name: 3-(2-hydroxyphenyl)formamidopropanoic Acid
• CAS No: 6292-94-0
• MF: C₁₀H₁₁NO₄
• MW: 209.19864
• MDL: MFCD09047510
• CID: 958311
• PubChem ID: 222912

3-(2-hydroxyphenyl)formamidopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• N-salicyloyl-β-alanine
• 3-Salicyloylamino-propionsaeure
• N-Salicyloyl-??-alanin
• N-salicyloyl-??-alanine
• 3-[(2-hydroxyphenyl)formamido]propanoic acid
• N-(2-hydroxybenzoyl)-beta-alanine
• N-[Hydroxy(2-hydroxyphenyl)methylidene]-beta-alanine
• 3-(2-Hydroxybenzamido)propanoic acid
• NSC9983
• 6292-94-0
• DTXSID40978739
• NSC-9983
• 3-[(2-hydroxyphenyl)formamido]propanoicacid
• 3-[(2-hydroxybenzoyl)amino]propanoic acid
• SCHEMBL3195875
• AKOS000130981
• EN300-196656
• DB-135348
• CHEMBL276766
• 3-(2-hydroxyphenyl)formamidopropanoic Acid

• MDL： MFCD09047510
• Inchi： InChI=1S/C10H11NO4/c12-8-4-2-1-3-7(8)10(15)11-6-5-9(13)14/h1-4,12H,5-6H2,(H,11,15)(H,13,14)
• InChI Key： QFHIOEUDLWISBO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)NCCC(=O)O)O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.342
• Boiling Point: 493.7°C at 760 mmHg
• Flash Point: 252.4°C
• Refractive Index: 1.589
• PSA: 86.63
• LogP: 0.98760